Cas no 3038-67-3 (3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide)

• Product name: 3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide
• CAS No: 3038-67-3
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 305933
• PubChem ID: 18220

3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-(1-methylethyl)hydrazide
• N'-propan-2-ylpyridine-3-carbohydrazide
• 1-Isopropyl-2-nicotinoyl-hydrazin
• 1-Isopropyl-2-nicotinoylhydrazine
• 1-Nicotinoyl-2-isopropylhydrazine
• HYDRAZINE, 2-ISOPROPYL-1-NICOTINOYL-
• K 557
• K-557
• Nicotinic acid isopropylhydrazide
• Nicotinic acid N'-isopropyl hydrazide
• Nicotinic acid, 2-isopropylhydrazide
• Nicotinoyl isopropylhydrazine
• N'-isopropylnicotinohydrazide
• N'-isopropylnicotino hydrazide
• AITQVTHYJIJZLT-UHFFFAOYSA-N
• SCHEMBL15487076
• NSC201407
• NSC-201407
• CHEMBL3277569
• WLN: T6NJ CVMMY1&1
• U6JH1MJC5N
• NSC 201407
• 3038-67-3
• BRN 0474228
• 3-Pyridinecarboxylic acid, 2-(1-methylethyl)hydrazide
• UNII-U6JH1MJC5N
• DTXSID10184466

• Inchi： InChI=1S/C9H13N3O/c1-7(2)11-12-9(13)8-4-3-5-10-6-8/h3-7,11H,1-2H3,(H,12,13)
• InChI Key： AITQVTHYJIJZLT-UHFFFAOYSA-N
• SMILES： CC(NNC(C1=CC=CN=C1)=O)C

Computed Properties

• Exact Mass: 179.10599
• Monoisotopic Mass: 179.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 0.6

Experimental Properties

• Density: 1.084
• Boiling Point: 265.9°Cat760mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.526
• PSA: 54.02
• LogP: 1.50620